Cas no 1253200-82-6 (rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid)
rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- cis-6-Methyl-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester
- cis-1-(tert-Butoxycarbonyl)-6-methylpiperidine-3-carboxylic acid
- (3R,6S)-1-[(tert-butoxy)carbonyl]-6-methylpiperidine-3-carboxylic acid
- P21109
- (3R,6S)-1-Boc-6-methylpiperidine-3-carboxylic acid
- (3R,6S)-1-Boc-6-methyl-piperidine-3-carboxylic acid
- (3R,6S)-1-[(t-Butoxy)carbonyl]-6-methylpiperidine-3-carboxylic acid
- (3R,6S)-1-(TERT-BUTOXY
- rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid
- cis-1-Boc-6-methyl-piperidine-3-carboxylic acid
- MFCD30491069
- AS-39860
- (3R,6S)-6-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-3-carboxylic acid
- AKOS027255438
- CS-0037837
- 1932189-29-1
- MFCD27997481
- 1253200-82-6
- rac-(3R,6S)-1-[(tert-butoxy)carbonyl]-6-methylpiperidine-3-carboxylic acid, cis
- (3R,6S)-1-(TERT-BUTOXYCARBONYL)-6-METHYLPIPERIDINE-3-CARBOXYLIC ACID
- SCHEMBL601116
- CS-0368738
-
- MDL: MFCD27997481
- Inchi: 1S/C12H21NO4/c1-8-5-6-9(10(14)15)7-13(8)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)/t8-,9+/m0/s1
- InChI Key: TZCMQIKRCZLVQN-DTWKUNHWSA-N
- SMILES: O(C(C)(C)C)C(N1C[C@H](C(=O)O)CC[C@@H]1C)=O
Computed Properties
- Exact Mass: 243.14705815g/mol
- Monoisotopic Mass: 243.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 66.8
rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB455691-500 mg |
cis-6-Methyl-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester; . |
1253200-82-6 | 500MG |
€439.40 | 2022-03-01 | ||
| abcr | AB455691-1 g |
cis-6-Methyl-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester; . |
1253200-82-6 | 1g |
€642.40 | 2022-03-01 | ||
| Chemenu | CM323436-1g |
cis-1-(tert-Butoxycarbonyl)-6-methylpiperidine-3-carboxylic acid |
1253200-82-6 | 95% | 1g |
$767 | 2022-06-13 | |
| Chemenu | CM323436-100mg |
cis-1-(tert-Butoxycarbonyl)-6-methylpiperidine-3-carboxylic acid |
1253200-82-6 | 95% | 100mg |
$160 | 2022-09-03 | |
| Chemenu | CM323436-250mg |
cis-1-(tert-Butoxycarbonyl)-6-methylpiperidine-3-carboxylic acid |
1253200-82-6 | 95% | 250mg |
$281 | 2022-09-03 | |
| eNovation Chemicals LLC | Y1130359-100mg |
cis-1-Boc-6-methyl-piperidine-3-carboxylic acid |
1253200-82-6 | 95% | 100mg |
$200 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130359-250mg |
cis-1-Boc-6-methyl-piperidine-3-carboxylic acid |
1253200-82-6 | 95% | 250mg |
$260 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130359-500mg |
cis-1-Boc-6-methyl-piperidine-3-carboxylic acid |
1253200-82-6 | 95% | 500mg |
$400 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130359-1g |
cis-1-Boc-6-methyl-piperidine-3-carboxylic acid |
1253200-82-6 | 95% | 1g |
$665 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130359-5g |
cis-1-Boc-6-methyl-piperidine-3-carboxylic acid |
1253200-82-6 | 95% | 5g |
$2675 | 2024-07-28 |
rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid
Rel-(3S,6R)-1-tert-Butoxycarbonyl-6-methyl-piperidine-3-carboxylic Acid (CAS No. 1253200-82-6): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry
Rel-(3S,6R)-1-tert-Butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid (CAS No. 1253200-82-6) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidine carboxylic acids and is characterized by its tert-butoxycarbonyl (Boc) protecting group and methyl substitution at the 6-position of the piperidine ring. The chiral centers at the 3S and 6R positions are crucial for its biological activity and selectivity.
The synthesis of rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid involves a series of well-defined steps, including the formation of the piperidine ring, introduction of the Boc protecting group, and selective substitution at the 6-position. One common approach is to start with a suitable aminoketone precursor, which undergoes reductive amination to form the piperidine ring. The Boc group is then introduced via a reaction with di-tert-butyl dicarbonate (Boc2O), followed by selective alkylation at the 6-position using an appropriate alkylating agent. The final step involves carboxylation to form the carboxylic acid moiety.
The structural features of rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid make it an attractive candidate for various medicinal applications. The Boc protecting group ensures that the amine functionality remains unreactive during synthetic manipulations, allowing for precise control over the final product's properties. The methyl substitution at the 6-position can influence the compound's conformational flexibility and binding affinity to biological targets.
Recent studies have highlighted the potential of rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid in modulating specific protein-protein interactions (PPIs) and enzyme activities. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in neurodegenerative diseases. The chiral centers at the 3S and 6R positions were found to be essential for achieving high selectivity and potency.
In addition to its therapeutic potential, rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid has been used as a building block in the synthesis of more complex molecules. Its versatile structure allows for easy functionalization through various chemical reactions, making it a valuable intermediate in drug discovery and development processes. Researchers have successfully incorporated this compound into prodrugs designed to improve pharmacokinetic properties and reduce side effects.
The physical and chemical properties of rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid have also been extensively studied. It is typically obtained as a white crystalline solid with high purity and stability under standard laboratory conditions. The compound is soluble in common organic solvents such as dichloromethane (DCM), dimethyl sulfoxide (DMSO), and methanol, which facilitates its use in various synthetic protocols.
From a safety perspective, rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid is generally considered safe for laboratory use when proper handling procedures are followed. However, it is important to note that the Boc protecting group can release tert-butyl alcohol upon deprotection, which should be managed according to standard safety guidelines.
In conclusion, rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid (CAS No. 1253200-82-6) is a versatile and promising compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an important molecule for further research and development in drug discovery. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic agents.
1253200-82-6 (rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)